Cas no 22026-37-5 (2,3-Butanedione-d6 (Major))

• Product Name: 2,3-Butanedione-d6 (Major)
• CAS No: 22026-37-5
• MF: C₄H₆O₂
• MW: 92.126211643219
• MDL: MFCD01074117
• CID: 250393
• PubChem ID: 12197630
• Update Time: 2025-04-19

2,3-Butanedione-d6 (Major) Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanedione-1,1,1,4,4,4-d6
• 2,3-Butanedione-d6 (Major)
• 1,1-Butanediol,diacetate
• 1,1-Diacetoxy-butan
• 1,1-diacetoxy-butane
• 2,3,4-TRIMETHOXY-BETA-NITROSTYRENE
• acetoxybutyl acetate
• biacetyl-d6
• butane-2,3-dione-d6
• butanediol diacetate
• butanedione-1,1,1,4,4,4-d6
• butylidene diacetate
• diacetoxybutane
• diacetyl-d6
• perdeuteriobiacetyl
• (?H?)butane-2,3-dione
• 22026-37-5
• 2,3-BUTANEDIONE-D6
• D98832
• 1,1,1,4,4,4-Hexadeuteriobutane-2,3-dione

• MDL： MFCD01074117
• Inchi： 1S/C4H6O2/c1-3(5)4(2)6/h1-2H3/i1D3,2D3
• InChI Key： QSJXEFYPDANLFS-WFGJKAKNSA-N
• SMILES： O=C(C([2H])([2H])[2H])C(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 92.07440
• Monoisotopic Mass: 92.074
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 71.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• PSA: 34.14000
• LogP: 0.16440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones